Cas no 93405-15-3 (3-Pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester
• CAS No: 93405-15-3
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• MDL: MFCD16630851
• CID: 5225526
• Update Time: 2025-06-28

3-Pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester

• MDL： MFCD16630851
• Inchi： 1S/C13H14ClNO3/c1-2-18-13(17)9-6-12(16)15(8-9)11-5-3-4-10(14)7-11/h3-5,7,9H,2,6,8H2,1H3
• InChI Key： CGZFNCCYCAAIHT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(=O)CC(C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester

Introduction to 3-Pyrrolidinecarboxylic Acid, 1-(3-Chlorophenyl)-5-Oxo-, Ethyl Ester (CAS No. 93405-15-3)

The compound 3-pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester (CAS No. 93405-15-3) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The pyrrolidine ring serves as a versatile scaffold, enabling the attachment of various functional groups that can modulate its chemical and pharmacological properties.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound, leveraging modern techniques such as catalytic asymmetric synthesis and microwave-assisted reactions. These innovations have not only improved the yield and purity of the compound but also expanded its potential applications in medicinal chemistry. For instance, pyrrolidine derivatives like this one are being explored for their anti-inflammatory, analgesic, and anti-cancer properties.

One of the most intriguing aspects of 3-pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester is its role as a bioisostere in drug design. By replacing certain functional groups with bioisosteric equivalents, researchers can fine-tune the compound's pharmacokinetic profile, enhancing its bioavailability and reducing potential toxicities. This approach has been particularly valuable in developing next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, the ethyl ester group in this compound plays a crucial role in modulating its solubility and stability. Studies have shown that esterification can significantly influence the absorption and distribution of drugs within the body. This makes ethyl esters like this one attractive candidates for oral drug delivery systems, where optimal absorption is critical for therapeutic efficacy.

In terms of structural characterization, 3-pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester has been thoroughly analyzed using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular geometry and electronic properties, further aiding in its application across various chemical and biological studies.

Looking ahead, the integration of computational chemistry tools with experimental studies promises to unlock new potentials for this compound. Molecular docking studies have already begun to reveal how this molecule interacts with key biological targets, paving the way for rational drug design strategies. Additionally, green chemistry approaches are being employed to develop more sustainable synthesis pathways for this compound, aligning with global efforts to promote environmentally friendly chemical practices.

In conclusion, 3-pyrrolidinecarboxylic acid, 1-(3-chlorophenyl)-5-oxo-, ethyl ester (CAS No. 93405-15-3) stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique structure, coupled with cutting-edge research methodologies, positions it as a promising candidate for future therapeutic interventions across a wide range of medical conditions.